Cas no 1131587-82-0 (Ethyl 5-bromo-2-(4-methylpiperazin-1-yl)benzoate)

• Product Name: Ethyl 5-bromo-2-(4-methylpiperazin-1-yl)benzoate
• CAS No: 1131587-82-0
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• CID: 1030530
• PubChem ID: 44829036
• Update Time: 2025-04-20

Ethyl 5-bromo-2-(4-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(4-methylpiperazin-1-yl)benzoate
• A802793
• AK133839
• CTK8E2051
• FT-0657223
• I14-5601
• KB-145514
• SBB068157
• 1131587-82-0
• 5-bromo-2-(4-methyl-1-piperazinyl)benzoic acid ethyl ester
• AKOS015843543
• DB-060318
• DTXSID30661123

• Inchi： 1S/C14H19BrN2O2/c1-3-19-14(18)12-10-11(15)4-5-13(12)17-8-6-16(2)7-9-17/h4-5,10H,3,6-9H2,1-2H3
• InChI Key： ZBWPRZUAVQMTTA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OCC)C=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 326.06299g/mol
• Monoisotopic Mass: 326.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.8Ų